Cas no 2768655-00-9 (methyl-d3 6-chloropyridazine-3-carboxylate-4,5-d2)

• Product Name: methyl-d3 6-chloropyridazine-3-carboxylate-4,5-d2
• CAS No: 2768655-00-9
• MF: C₆H₅ClN₂O₂
• MW: 177.599908590317
• CID: 6826722
• PubChem ID: 172404501
• Update Time: 2025-02-19

methyl-d3 6-chloropyridazine-3-carboxylate-4,5-d2 Chemical and Physical Properties

Names and Identifiers

• 2768655-00-9
• methyl-d3 6-chloropyridazine-3-carboxylate-4,5-d2
• CS-24897

• Inchi： 1S/C6H5ClN2O2/c1-11-6(10)4-2-3-5(7)9-8-4/h2-3H,1H3/i1D3,2D,3D
• InChI Key： FPKXYXKLOWAIOX-RHIBPKLGSA-N
• SMILES： ClC1=C([2H])C([2H])=C(C(=O)OC([2H])([2H])[2H])N=N1

Computed Properties

• Exact Mass: 177.0353388Da
• Monoisotopic Mass: 177.0353388Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.1Ų